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Compound of Interest

Compound Name: 2,5-Dinitroaniline

Cat. No.: B181689 Get Quote

Technical Support Center: 2,5-Dinitroaniline
This technical support center provides essential guidance on the handling and storage of 2,5-
Dinitroaniline for researchers, scientists, and drug development professionals. The following

information is compiled from various safety data sheets and chemical handling resources.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,5-Dinitroaniline?

A1: 2,5-Dinitroaniline is a toxic substance that can be fatal if swallowed, inhaled, or in contact

with skin.[1][2] It may also cause damage to organs through prolonged or repeated exposure.

Dinitroanilines, as a class, can be explosive and flammable when exposed to heat or friction.

Q2: What are the immediate first aid measures in case of exposure?

A2:

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

soap and plenty of water. Seek immediate medical attention.[3]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention. Never give anything by mouth to an unconscious person.[2]

Q3: What personal protective equipment (PPE) is required when handling 2,5-Dinitroaniline?

A3: A comprehensive range of PPE is necessary to ensure safety. This includes:

Eye/Face Protection: Chemical safety goggles or a face shield.[1]

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber) and protective clothing to

prevent skin contact.

Respiratory Protection: A NIOSH/MSHA-approved respirator is required, especially in areas

with inadequate ventilation or when dust is generated.[3]

Q4: How should 2,5-Dinitroaniline be stored?

A4: Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, strong acids, and sources of heat or ignition.[3] Keep containers tightly

closed and protect them from physical damage.
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Issue Possible Cause Solution

Caking or clumping of the solid

material
Exposure to moisture.

Store in a tightly sealed

container in a dry environment.

If caking occurs, handle with

care to avoid dust generation.

Discoloration of the material
Exposure to light or

incompatible materials.

Store in an opaque, tightly

sealed container. Ensure

storage area is free from

incompatible substances.

Dust generation during

handling
Improper handling techniques.

Use a fume hood or ventilated

enclosure. Employ "wet"

handling techniques (e.g.,

dampening with a suitable

solvent) if appropriate for the

procedure.

Spill of 2,5-Dinitroaniline

powder
Accidental release.

Evacuate the area. Wear

appropriate PPE. Carefully

sweep up the solid material,

avoiding dust generation, and

place it in a sealed container

for disposal. Ventilate the area

after cleanup.

Quantitative Data Summary
Note: Specific quantitative data for 2,5-Dinitroaniline is limited in publicly available resources.

The following table includes data for the closely related 2,4-Dinitroaniline isomer and general

dinitroanilines, which should be used as a guideline. Always refer to the specific Safety Data

Sheet (SDS) provided by your supplier for the most accurate information.
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Parameter Value Source Isomer/Class

Melting Point Approximately 135-136 °C 2,5-Dinitroaniline

Flash Point 224 °C (435 °F) 2,4-Dinitroaniline[4]

Autoignition Temperature 200 °C (392 °F) 2-Chloro-5-nitroaniline

Experimental Protocols
Protocol 1: Safe Weighing of 2,5-Dinitroaniline Powder

Preparation:

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE: lab coat, chemical safety goggles, and chemical-resistant gloves.

Place a calibrated analytical balance inside the fume hood.

Prepare a sealed waste container within the fume hood for disposal of any contaminated

materials.

Procedure:

Carefully open the 2,5-Dinitroaniline container inside the fume hood.

Use a clean, dedicated spatula to transfer the desired amount of powder to a pre-tared

weighing vessel.

Minimize the creation of dust by using slow and deliberate movements.

Once the desired weight is obtained, securely close the 2,5-Dinitroaniline container.

Record the weight.

Cleanup:
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Carefully wipe the spatula and any contaminated surfaces within the fume hood with a

damp cloth or paper towel, ensuring not to generate airborne dust.

Dispose of all contaminated wipes and disposable items in the designated sealed waste

container.

Wash hands thoroughly after completing the procedure.
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Caption: Workflow for the safe handling of 2,5-Dinitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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